![molecular formula C14H21ClN2O2 B2457912 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride CAS No. 1423031-84-8](/img/structure/B2457912.png)
3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride, also known as MPHP-2201, is a synthetic cannabinoid that has been gaining popularity in the research community. It was first synthesized in 2018 and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.
Mechanism of Action
The mechanism of action of 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride is similar to that of other synthetic cannabinoids. It binds to the CB1 receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This can result in a variety of physiological and psychological effects, including altered mood, perception, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which can lead to feelings of euphoria and altered mood. It has also been shown to increase heart rate and blood pressure, which can be dangerous in high doses.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the effects of CB1 receptor activation on a variety of physiological processes. However, one limitation is its potential for abuse and dependence, which can make it difficult to use in certain types of experiments.
Future Directions
There are many potential future directions for research on 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride. One area of interest is its potential as a therapeutic agent for a variety of conditions, including pain, anxiety, and depression. Another area of interest is its potential for abuse and dependence, and how this can be mitigated through the development of safer synthetic cannabinoids. Finally, there is a need for further research on the long-term effects of this compound use, both in terms of its potential for toxicity and its effects on the endocannabinoid system.
Synthesis Methods
The synthesis of 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride involves the reaction of 3-(4-methylmorpholin-3-yl)propan-1-one with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ammonia to form the final product, this compound hydrochloride. This synthesis method has been well-documented in the literature and has been replicated by many researchers.
Scientific Research Applications
3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to have high affinity for the CB1 receptor, which is the primary target of most synthetic cannabinoids. This makes it a useful tool for studying the effects of CB1 receptor activation on a variety of physiological processes.
properties
IUPAC Name |
3-amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2.ClH/c1-11-10-18-8-7-16(11)14(17)9-13(15)12-5-3-2-4-6-12;/h2-6,11,13H,7-10,15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSFFCJXRHBCXES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCN1C(=O)CC(C2=CC=CC=C2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.